Cas no 3082-86-8 (D-Alloisoleucine, ethyl ester)

• Product Name: D-Alloisoleucine, ethyl ester
• CAS No: 3082-86-8
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5853684
• PubChem ID: 12989144
• Update Time: 2025-06-13

D-Alloisoleucine, ethyl ester Chemical and Physical Properties

Names and Identifiers

• D-Alloisoleucine, ethyl ester
• EN300-7710773
• 3082-86-8
• SCHEMBL13482942
• ethyl (2R,3S)-2-amino-3-methylpentanoate

• Inchi： 1S/C8H17NO2/c1-4-6(3)7(9)8(10)11-5-2/h6-7H,4-5,9H2,1-3H3/t6-,7+/m0/s1
• InChI Key： ICPWNTVICOHCML-NKWVEPMBSA-N
• SMILES： C(OCC)(=O)[C@@H]([C@@H](C)CC)N

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Alloisoleucine, ethyl ester

D-Alloisoleucine, Ethyl Ester (CAS No. 3082-86-8): A Comprehensive Overview

D-Alloisoleucine, ethyl ester (CAS No. 3082-86-8) is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is an ethyl ester derivative of D-alloisoleucine, an isomeric form of the amino acid isoleucine. The structural and chemical properties of D-alloisoleucine, ethyl ester make it a valuable tool in various scientific applications, including drug development, protein engineering, and synthetic chemistry.

The chemical structure of D-alloisoleucine, ethyl ester consists of a central carbon atom bonded to an amino group (-NH₂), a carboxylic acid group (-COOH) in the form of an ester (-COOEt), and two alkyl side chains. One side chain is a methyl group (-CH₃), while the other is a propyl group (-CH(CH₃)₂). The presence of the ethyl ester group imparts unique solubility and reactivity properties to the molecule, making it suitable for a wide range of applications.

In recent years, D-alloisoleucine, ethyl ester has been studied for its potential in drug development. One notable area of research involves its use as a chiral building block in the synthesis of bioactive compounds. Chiral molecules are essential in pharmaceuticals because they can exhibit different biological activities depending on their spatial configuration. The ability to synthesize and manipulate chiral compounds like D-alloisoleucine, ethyl ester is crucial for developing more effective and targeted drugs.

A study published in the Journal of Medicinal Chemistry highlighted the use of D-alloisoleucine, ethyl ester in the synthesis of novel anti-inflammatory agents. The researchers found that compounds derived from D-alloisoleucine, ethyl ester showed promising anti-inflammatory properties without significant toxicity. This finding underscores the potential of this compound in developing new therapeutic agents for inflammatory diseases.

Beyond drug development, D-alloisoleucine, ethyl ester has also found applications in protein engineering and synthetic biology. Its unique structural features make it an ideal candidate for modifying proteins to enhance their stability or alter their function. For example, researchers at the University of California used D-alloisoleucine, ethyl ester to engineer enzymes with improved catalytic efficiency and thermal stability. This work has significant implications for industrial biotechnology and biocatalysis.

In the realm of synthetic chemistry, D-alloisoleucine, ethyl ester serves as a versatile intermediate for synthesizing complex organic molecules. Its reactivity and solubility properties make it an excellent starting material for multi-step syntheses. A recent study in Organic Letters demonstrated the use of D-alloisoleucine, ethyl ester in the synthesis of complex natural products with potential medicinal applications.

The safety and handling of D-alloisoleucine, ethyl ester are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound to minimize exposure risks.

In conclusion, D-alloisoleucine, ethyl ester (CAS No. 3082-86-8) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique structural properties make it an invaluable tool for developing new drugs, engineering proteins, and synthesizing complex organic molecules. As research continues to advance in these fields, the importance of compounds like D-alloisoleucine, ethyl ester will only grow.